Cas no 6758-57-2 (1-[3-(1H-benzimidazol-2-yl)propyl]piperidinium)

1-[3-(1H-benzimidazol-2-yl)propyl]piperidinium structure
6758-57-2 structure
Product Name:1-[3-(1H-benzimidazol-2-yl)propyl]piperidinium
CAS No:6758-57-2
MF:C15H22N3
MW:244.355283260345
CID:1724987
PubChem ID:5228113
Update Time:2025-04-21

1-[3-(1H-benzimidazol-2-yl)propyl]piperidinium Chemical and Physical Properties

Names and Identifiers

    • 1-[3-(1H-benzimidazol-2-yl)propyl]piperidinium
    • 2-(3-piperidin-1-ium-1-ylpropyl)-1H-benzimidazole
    • 6758-57-2
    • DTXSID00411591
    • Inchi: 1S/C15H21N3/c1-4-10-18(11-5-1)12-6-9-15-16-13-7-2-3-8-14(13)17-15/h2-3,7-8H,1,4-6,9-12H2,(H,16,17)/p+1
    • InChI Key: HYGBHJLTBPTDMR-UHFFFAOYSA-O
    • SMILES: [NH+]1(CCCC2=NC3C=CC=CC=3N2)CCCCC1

Computed Properties

  • Exact Mass: 244.18156
  • Monoisotopic Mass: 244.181372715g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 33.1Ų

Experimental Properties

  • PSA: 33.12
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